Cas no 145679-19-2 (Benzeneacetic acid,4-carboxy-a-methyl-, (R)- (9CI))

• Product Name: Benzeneacetic acid,4-carboxy-a-methyl-, (R)- (9CI)
• CAS No: 145679-19-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 227639
• PubChem ID: 192348
• Update Time: 2025-04-19

Benzeneacetic acid,4-carboxy-a-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-carboxy-a-methyl-, (R)- (9CI)
• 4-(1-Carboxyethyl)benozic acid
• 4-[(1R)-1-carboxyethyl]benzoic acid
• p-(1-Carboxyethyl)benzoic acid
• (R)-4-(1-carboxyethyl)benzoic acid
• 145679-19-2
• DTXSID30932668

• Inchi： 1S/C10H10O4/c1-6(9(11)12)7-2-4-8(5-3-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)/t6-/m1/s1
• InChI Key： ZHJJCJKDNFTHKD-ZCFIWIBFSA-N
• SMILES： OC([C@H](C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų